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Compound of Interest

Compound Name: 2-(Diethoxymethyl)furan

Cat. No.: B084415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and characterization of 2-(diethoxymethyl)furan, also known as furfural

diethyl acetal. This furan derivative is a valuable intermediate in organic synthesis, particularly

as a protecting group for the aldehyde functionality of furfural, a key biomass-derived platform

chemical.

Core Properties of 2-(Diethoxymethyl)furan
2-(Diethoxymethyl)furan is a heterocyclic compound with the chemical formula C₉H₁₄O₃. It is

typically a colorless to pale yellow liquid with a characteristic fruity odor.[1] Its molecular

structure consists of a furan ring substituted at the 2-position with a diethoxymethyl group,

which imparts stability and specific reactivity to the molecule. The furan ring possesses

aromatic character, contributing to the molecule's overall stability.[1]

Physical Properties
The key physical properties of 2-(diethoxymethyl)furan are summarized in the table below,

compiled from various sources.
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Property Value References

Molecular Formula C₉H₁₄O₃ [1]

Molecular Weight 170.21 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Odor Pleasant fruity odor [1]

Density 1.008 g/mL at 25 °C [2]

Boiling Point 189-191 °C (lit.) [2]

81 °C at 16 mmHg [3]

Flash Point 64 °C (148 °F) [3]

Refractive Index n20/D 1.444 (lit.) [4]

Solubility
Soluble in alcohol. Limited

solubility in water.
[5]

Chemical Properties and Reactivity
2-(Diethoxymethyl)furan exhibits reactivity characteristic of both the furan ring and the acetal

functional group.
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Property Description References

Synonyms
Furfural diethyl acetal, 2-

Furaldehyde diethyl acetal
[1][3]

Stability

Stable under various reaction

conditions, including alkaline

media.

[1][5]

Reactivity of Furan Ring

The furan ring can undergo

electrophilic substitution

reactions. It can also be

hydrogenated under catalytic

conditions to form saturated

derivatives.

[1]

Reactivity of Acetal Group

The diethoxymethyl group

serves as a protecting group

for the aldehyde functionality. It

is stable to many reagents but

can be readily removed

(deprotected) under mild acidic

conditions to regenerate

furfural.

[1]

Other Reactions

The molecule can participate

in condensation reactions with

carbonyl compounds and

interact with various transition

metal catalysts.

[1]

Synthesis and Logical Workflow
The most common method for the synthesis of 2-(diethoxymethyl)furan is the acid-catalyzed

acetalization of furfural with ethanol. This reaction is an equilibrium process where the removal

of water drives the reaction towards the product.
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General Workflow for Synthesis and Deprotection

Synthesis: Acetalization

Workup & Purification

Furfural

Reaction Mixture

Ethanol
Acid Catalyst

(e.g., H+, Zeolite)

Aqueous Workup
(Neutralization)

Extraction

Distillation

2-(Diethoxymethyl)furan

Deprotection
(Mild Acidic Conditions)

Use as Protecting Group

Regenerated Furfural
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Logic of Aldehyde Protection

Furfural
(or other aldehyde-containing molecule)

Protect Aldehyde
(Acetalization)

Protected Intermediate
(2-(diethoxymethyl)furan derivative)

Perform Other Reactions
(e.g., on furan ring)

Modified Protected Intermediate

Deprotect Aldehyde
(Mild Acid Hydrolysis)

Final Product with
Aldehyde Restored

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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